N-(2-fluorophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C16H14FN3O2S/c17-13-5-1-2-6-14(13)19-15(21)11-23-16-18-7-8-20(16)10-12-4-3-9-22-12/h1-9H,10-11H2,(H,19,21)
• InChI Key: OBOYDEUKXTYTSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=CN2CC3=CC=CO3)F
• Molecular Formula: C16H14FN3O2S
• Molecular Weight: 331.4 g/mol

Description

N-(2-fluorophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide, also known as Fimasartan, is a novel angiotensin II receptor antagonist that has been developed for the treatment of hypertension. It was first synthesized in 2004 by Boryung Pharmaceutical Co., Ltd. and was approved for clinical use in Korea in 2010. Since then, it has gained popularity due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Synthesis and Evaluation

• Radioligand Development for Imaging : A study focused on the development of a potential histamine H3 receptor ligand, labeled with fluorine-18 for clinical PET studies. This research is essential for advancing medical imaging techniques, particularly for neurological studies (Iwata et al., 2000).
• Glutaminase Inhibitors : Exploration of BPTES analogs, including derivatives that share structural similarities with N-(2-fluorophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide, for their potential as glutaminase inhibitors. Such compounds are of interest for cancer therapy due to their ability to modulate metabolic pathways in cancer cells (Shukla et al., 2012).

Material Science and Nanotechnology

• Nanomaterial Interactions : A study on the interaction of imidazole derivatives with ZnO nanomaterials, which highlights the potential applications of these compounds in biomedical nanotechnologies. The research provides insights into the electronic properties and binding interactions of imidazole with ZnO nanocrystals, revealing their significance in developing new nanomaterial-based technologies (Jayabharathi et al., 2015).

Pharmacological Applications

• Anticonvulsant Activities : Investigation into the anticonvulsant activities of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives. This research underscores the therapeutic potential of these compounds in treating seizures, with specific derivatives demonstrating significant efficacy in preclinical models (Kohn et al., 1993).

Chemical Synthesis

• Novel Synthetic Approaches : Development of new synthetic methods for producing imidazole and furan derivatives. These methodologies offer a more efficient route for creating structurally diverse compounds, which can be pivotal in drug discovery and development processes (Cui et al., 2018).